![molecular formula C18H25N3O B3127294 (Z)-1-(4-phenylpiperazin-1-yl)-3-pyrrolidin-1-ylbut-2-en-1-one CAS No. 338408-99-4](/img/structure/B3127294.png)
(Z)-1-(4-phenylpiperazin-1-yl)-3-pyrrolidin-1-ylbut-2-en-1-one
Overview
Description
(Z)-1-(4-phenylpiperazin-1-yl)-3-pyrrolidin-1-ylbut-2-en-1-one, also known as WAY-100635, is a selective antagonist of the serotonin 5-HT1A receptor. It is commonly used in scientific research to study the role of the serotonin system in various physiological and behavioral processes.
Mechanism of Action
(Z)-1-(4-phenylpiperazin-1-yl)-3-pyrrolidin-1-ylbut-2-en-1-one works by selectively blocking the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and other physiological processes. By blocking this receptor, this compound can alter the activity of the serotonin system, leading to changes in behavior and physiology.
Biochemical and Physiological Effects
Studies have shown that this compound can produce a variety of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to affect the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (Z)-1-(4-phenylpiperazin-1-yl)-3-pyrrolidin-1-ylbut-2-en-1-one in laboratory experiments is its selectivity for the serotonin 5-HT1A receptor, which allows researchers to study the specific effects of this receptor on behavior and physiology. However, one limitation of using this compound is that it may not accurately reflect the effects of serotonin on the brain and body under normal physiological conditions.
Future Directions
There are several future directions for research involving (Z)-1-(4-phenylpiperazin-1-yl)-3-pyrrolidin-1-ylbut-2-en-1-one. One area of interest is the role of the serotonin 5-HT1A receptor in the development and treatment of mood and anxiety disorders. Another area of interest is the use of this compound as a tool for studying the effects of serotonin on various physiological processes, including pain, cognition, and memory. Additionally, there is ongoing research into the development of new drugs that target the serotonin system, which may have potential therapeutic applications in the treatment of various psychiatric and neurological disorders.
Scientific Research Applications
(Z)-1-(4-phenylpiperazin-1-yl)-3-pyrrolidin-1-ylbut-2-en-1-one is widely used in scientific research to study the role of the serotonin 5-HT1A receptor in various physiological and behavioral processes. It has been shown to be effective in studying anxiety, depression, and other mood disorders, as well as in the study of pain, cognition, and memory.
properties
IUPAC Name |
(Z)-1-(4-phenylpiperazin-1-yl)-3-pyrrolidin-1-ylbut-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O/c1-16(19-9-5-6-10-19)15-18(22)21-13-11-20(12-14-21)17-7-3-2-4-8-17/h2-4,7-8,15H,5-6,9-14H2,1H3/b16-15- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQOBHHWCEOQOEB-NXVVXOECSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)N1CCN(CC1)C2=CC=CC=C2)N3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/C(=O)N1CCN(CC1)C2=CC=CC=C2)/N3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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